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Compound of Interest

Compound Name: 5'-Methylthioadenosine-d3

Cat. No.: B15140906 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of 5'-Methylthioadenosine-
d3, a deuterated analogue of the endogenous nucleoside 5'-Methylthioadenosine (MTA).

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before disposal, it is crucial to handle 5'-Methylthioadenosine-d3 with care. Based on the

safety data sheet for its non-deuterated counterpart, the compound is classified as harmful if

swallowed. Standard laboratory personal protective equipment (PPE) should be worn, including

safety glasses, gloves, and a lab coat. All handling should be performed in a well-ventilated

area, preferably within a chemical fume hood. In case of accidental ingestion, seek immediate

medical attention and consult the product's Safety Data Sheet (SDS).

Step-by-Step Disposal Protocol
The disposal of 5'-Methylthioadenosine-d3 must be conducted in accordance with all local,

regional, and national regulations. The following is a general procedural guide. Always consult

your institution's Environmental Health and Safety (EHS) department for specific protocols.

Waste Identification and Segregation:
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Properly identify the waste as non-hazardous or hazardous chemical waste according to

your institution's guidelines and local regulations. While some suppliers may ship this

compound as non-hazardous for transport, this does not automatically exempt it from

hazardous waste regulations upon disposal.[1]

Do not mix 5'-Methylthioadenosine-d3 waste with other waste streams unless explicitly

permitted by your EHS department.

Containerization:

Use a designated, properly labeled, and leak-proof container for the collection of solid 5'-
Methylthioadenosine-d3 waste.

For solutions, use a designated, sealed, and compatible waste container. Ensure the

container is labeled with the full chemical name ("5'-Methylthioadenosine-d3") and any

known hazards.

Waste Accumulation and Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is secure and away from incompatible materials.

Request for Disposal:

Once the waste container is full or ready for disposal, follow your institution's procedure for

requesting a chemical waste pickup from the EHS department.

Do not dispose of 5'-Methylthioadenosine-d3 down the drain or in regular trash.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for 5'-
Methylthioadenosine-d3.
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Property Value Source

CAS Number 174838-38-1 [1][2]

Molecular Weight 300.3 g/mol [2]

Purity
≥99% deuterated forms (d1-

d3)
[2]

Hazard Classification

Acute toxicity - oral 4 (Harmful

if swallowed) - Based on non-

deuterated analogue

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 5'-
Methylthioadenosine-d3.
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Disposal workflow for 5'-Methylthioadenosine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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